Cas no 1001518-88-2 (4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid)

• Product Name: 4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid
• CAS No: 1001518-88-2
• MF: C₁₃H₁₀F₄N₂O₂
• MW: 302.224317073822
• MDL: MFCD03419719
• CID: 3058810
• PubChem ID: 7018499
• Update Time: 2025-04-21

4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Bis-difluoromethyl-pyrazol-1-ylmethyl)-benzoic acid
• 4-{[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid
• 4-((3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl)methyl)benzoic acid
• BBL039085
• DTXSID201174820
• Z2106588772
• 4-[[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl]benzoic acid
• 4-[[3,5-bis(difluoromethyl)pyrazol-1-yl]methyl]benzoic Acid
• 4-{[3,5-BIS(DIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}BENZOIC ACID
• MFCD03419719
• EN300-228417
• BQB51888
• AKOS000308379
• 1001518-88-2
• STK312975
• CS-0240433
• 4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid

• MDL： MFCD03419719
• Inchi： 1S/C13H10F4N2O2/c14-11(15)9-5-10(12(16)17)19(18-9)6-7-1-3-8(4-2-7)13(20)21/h1-5,11-12H,6H2,(H,20,21)
• InChI Key： DGHPTFYMFHGEAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=NN1CC1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 302.06784g/mol
• Monoisotopic Mass: 302.06784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.22g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids